1-Isobutyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(2-methylpropyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H12N2O2/c1-6(2)5-10-4-3-7(9-10)8(11)12/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key: OJNMBVZDZDXYGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CC(=N1)C(=O)O
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol

Description

1-Isobutyl-1H-pyrazole-3-carboxylic acid (IBCA) is a versatile organic compound that has been studied extensively in the scientific community. It is a four-carbon carboxylic acid with a pyrazole ring structure and is used in a variety of chemical syntheses, as a reagent in laboratory experiments, and as a building block in the development of new drugs.

Scientific Research Applications

Functionalization and Reactivity

1H-pyrazole-3-carboxylic acid derivatives, similar to 1-Isobutyl-1H-pyrazole-3-carboxylic acid, have been studied for their potential in various functionalization reactions. For instance, 1H-pyrazole-3-carboxylic acid was converted into corresponding carboxamide and carboxylate derivatives, demonstrating the acid's reactivity and potential for forming diverse compounds (Yıldırım et al., 2005). Similarly, other studies have shown the conversion of this acid into various amides and esters, further highlighting its versatility in organic synthesis (Yıldırım & Kandemirli, 2006).

Synthesis of Novel Compounds

Research has also focused on synthesizing novel compounds based on 1H-pyrazole-3-carboxylic acids. For example, novel ligands and polychelated ligands for use in medicinal chemistry and metal complex catalysis were developed from 1H-pyrazole-3-carboxylic acids (Dalinger et al., 2020). This indicates the potential of this compound in creating new molecules with practical applications.

Coordination Chemistry and Crystallography

1H-pyrazole-3-carboxylic acid derivatives have been used to synthesize coordination complexes with metals such as copper and cobalt. These complexes are characterized using techniques like single crystal X-ray diffraction, illustrating the acid's utility in coordination chemistry and crystallography (Radi et al., 2015).

Synthesis of Pyrazoles and Isoxazoles

Further, the acid has been utilized in the synthesis of a series of 3-(aminomethyl)pyrazoles and isoxazoles, demonstrating its role in expanding the range of available pyrazole and isoxazole derivatives (Musatov et al., 2011).

Applications in Catalysis

1H-pyrazole-3-carboxylic acid derivatives have also been explored for their catalytic applications. For instance, they have been used in the synthesis of copper(II) complexes that showed potential as catalysts in the oxidation of alcohols (Maurya & Haldar, 2020).

Corrosion Inhibition

Additionally, derivatives of 1H-pyrazole-3-carboxylic acid have been evaluated as corrosion inhibitors for steel, demonstrating the practical applications of these compounds in industrial settings (Herrag et al., 2007).